Cas no 1220032-17-6 (3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride)

• Product Name: 3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride
• CAS No: 1220032-17-6
• MF: C₁₈H₃₀ClNO
• MW: 311.889904499054
• CID: 4688210
• Update Time: 2025-06-08

3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{2-[4-(tert-Pentyl)phenoxy]ethyl}piperidine hydrochloride
• 3-{2-[4-(tert-Pentyl)phenoxy]ethyl}piperidinehydrochloride
• 3-(2-(4-(tert-Pentyl)phenoxy)ethyl)piperidine hydrochloride
• 3-{2-[4-(2-methylbutan-2-yl)phenoxy]ethyl}piperidine hydrochloride
• 3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride

• Inchi： 1S/C18H29NO.ClH/c1-4-18(2,3)16-7-9-17(10-8-16)20-13-11-15-6-5-12-19-14-15;/h7-10,15,19H,4-6,11-14H2,1-3H3;1H
• InChI Key： ALHOBDRIHFZAFF-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C(C)(C)CC)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 269
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride

Comprehensive Overview of 3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride (CAS No. 1220032-17-6)

3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride (CAS No. 1220032-17-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name 3-TPPEPHCl, belongs to the class of piperidine derivatives, which are widely studied for their bioactive potential. The presence of a tert-pentyl group and a phenoxyethyl moiety in its structure enhances its lipophilicity, making it a candidate for various therapeutic and industrial uses.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in 3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride due to its potential as a building block for novel pharmaceuticals. Its molecular structure allows for interactions with biological targets, which could lead to breakthroughs in treating neurological disorders or metabolic diseases. The compound's hydrochloride salt form further improves its solubility, a critical factor in drug formulation.

The synthesis of 3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride involves multi-step organic reactions, including etherification and amine salt formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent standards required for research and development. The growing interest in high-purity intermediates like this one reflects the broader trend toward precision chemistry in modern laboratories.

From an industrial perspective, 3-TPPEPHCl is also explored for its potential in agrochemicals and specialty chemicals. Its phenoxyethyl group, for instance, could be leveraged to design environmentally friendly herbicides or plant growth regulators. As sustainability becomes a global priority, compounds with tailored properties are increasingly sought after. This aligns with the rising popularity of green chemistry and bio-based materials in scientific discourse.

For researchers and manufacturers, understanding the physicochemical properties of 3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride is essential. Key parameters such as melting point, solubility, and stability under various conditions are thoroughly documented in technical datasheets. These details are critical for optimizing its use in formulations or further chemical modifications. Additionally, the compound's compatibility with other reagents and solvents is a common topic in chemical forums and research publications.

The future of 3-{2-4-(tert-Pentyl)phenoxyethyl}piperidinehydrochloride looks promising, with ongoing studies exploring its applications in drug delivery systems and catalysis. As the scientific community continues to uncover its potential, this compound may soon become a staple in both academic and industrial settings. For those interested in sourcing or studying CAS No. 1220032-17-6, collaborating with reputable suppliers and research institutions is highly recommended to ensure quality and compliance with regulatory standards.